Cas no 1251683-53-0 (5-(3,5-dimethoxyphenyl)-3-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole)

• Product Name: 5-(3,5-dimethoxyphenyl)-3-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole
• CAS No: 1251683-53-0
• MF: C₁₈H₁₄FN₅O₃
• MW: 367.333866596222
• CID: 6022418
• PubChem ID: 49666862
• Update Time: 2025-06-08

5-(3,5-dimethoxyphenyl)-3-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(3,5-dimethoxyphenyl)-3-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole
• CCG-286606
• 5-(3,5-dimethoxyphenyl)-3-[1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole
• 5-(3,5-dimethoxyphenyl)-3-[1-(4-fluorophenyl)triazol-4-yl]-1,2,4-oxadiazole
• VU0625462-1
• F3406-9243
• AKOS021832516
• 5-(3,5-dimethoxyphenyl)-3-(1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole
• 1251683-53-0

• Inchi： 1S/C18H14FN5O3/c1-25-14-7-11(8-15(9-14)26-2)18-20-17(22-27-18)16-10-24(23-21-16)13-5-3-12(19)4-6-13/h3-10H,1-2H3
• InChI Key： HYLQCCQXIVWBCH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C=C(C2=NOC(C3C=C(C=C(C=3)OC)OC)=N2)N=N1

Computed Properties

• Exact Mass: 367.108
• Monoisotopic Mass: 367.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.1A^2
• XLogP3: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-(3,5-dimethoxyphenyl)-3-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole

Recent Advances in the Study of 5-(3,5-dimethoxyphenyl)-3-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole (CAS: 1251683-53-0)

The compound 5-(3,5-dimethoxyphenyl)-3-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole (CAS: 1251683-53-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanism of action.

Recent studies have highlighted the synthetic versatility of this compound, which combines a 1,2,4-oxadiazole core with a 1,2,3-triazole moiety. The presence of dimethoxyphenyl and fluorophenyl substituents enhances its pharmacological properties, making it a promising candidate for drug development. Researchers have employed advanced synthetic methodologies, including click chemistry and microwave-assisted synthesis, to optimize the yield and purity of this compound.

In terms of biological activity, preliminary in vitro studies have demonstrated that 5-(3,5-dimethoxyphenyl)-3-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole exhibits potent inhibitory effects against a range of enzymes and receptors. Notably, it has shown significant activity against kinases and G-protein-coupled receptors (GPCRs), which are critical targets in cancer and inflammatory diseases. Molecular docking studies have further elucidated its binding interactions, providing insights into its selectivity and potency.

Mechanistic studies have revealed that this compound modulates key signaling pathways, including the PI3K/AKT and MAPK/ERK cascades, which are implicated in cell proliferation and survival. These findings suggest its potential as a therapeutic agent for oncology and autoimmune disorders. Additionally, its favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability, underscores its suitability for further preclinical development.

Despite these promising results, challenges remain in optimizing the compound's efficacy and minimizing off-target effects. Current research efforts are focused on structure-activity relationship (SAR) studies to identify derivatives with improved therapeutic indices. Collaborative initiatives between academic institutions and pharmaceutical companies are also underway to accelerate the translation of these findings into clinical applications.

In conclusion, 5-(3,5-dimethoxyphenyl)-3-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole represents a compelling area of research in chemical biology. Its multifaceted pharmacological properties and synthetic accessibility position it as a valuable scaffold for the development of novel therapeutics. Future studies will be crucial in validating its clinical potential and addressing existing limitations.